Cas no 808127-75-5 (4-Bromo-6-methoxyisoindolin-1-one)

4-Bromo-6-methoxyisoindolin-1-one is a heterocyclic organic compound featuring a bromo-substituted isoindolinone core with a methoxy functional group. This compound is of significant interest in pharmaceutical and agrochemical research due to its versatile reactivity, particularly in Suzuki-Miyaura cross-coupling and other transition metal-catalyzed reactions. The presence of both bromine and methoxy groups enhances its utility as a building block for synthesizing more complex molecules, including bioactive intermediates. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, where precise functionalization is critical. The compound’s stability under standard conditions further supports its use in multi-step synthetic routes.
4-Bromo-6-methoxyisoindolin-1-one structure
808127-75-5 structure
Product name:4-Bromo-6-methoxyisoindolin-1-one
CAS No:808127-75-5
MF:C9H8NO2Br
MW:242.06932
MDL:MFCD13177807
CID:1040527
PubChem ID:21907543

4-Bromo-6-methoxyisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-6-methoxyisoindolin-1-one
    • 4-bromo-6-methoxy-2,3-dihydroisoindol-1-one
    • DTXSID70619885
    • 4-bromo-6-methoxy-1-isoindolinone
    • F17973
    • A864647
    • SY333414
    • 808127-75-5
    • 4-BROMO-6-METHOXY-2,3-DIHYDRO-1H-ISOINDOL-1-ONE
    • 1H-Isoindol-1-one, 4-bromo-2,3-dihydro-6-methoxy-
    • AKOS016006305
    • SCHEMBL1335593
    • MFCD13177807
    • VIQFTBKHVUBFJG-UHFFFAOYSA-N
    • CS-0331020
    • DB-367397
    • 4-Bromo-2,3-dihydro-6-methoxy-1H-isoindol-1-one
    • MDL： MFCD13177807
    • Inchi： InChI=1S/C9H8BrNO2/c1-13-5-2-6-7(8(10)3-5)4-11-9(6)12/h2-3H,4H2,1H3,(H,11,12)
    • InChI Key： VIQFTBKHVUBFJG-UHFFFAOYSA-N
    • SMILES： COC1=CC2=C(C(Br)=C1)CNC2=O

Computed Properties

  • Exact Mass: 240.97384g/mol
  • Monoisotopic Mass: 240.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų
  • XLogP3: 1.4

4-Bromo-6-methoxyisoindolin-1-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D767197-100mg
4-Bromo-6-methoxyisoindolin-1-one
 808127-75-5 95%
100mg
 $650 2024-06-07
eNovation Chemicals LLC
D767197-250mg
4-Bromo-6-methoxyisoindolin-1-one
 808127-75-5 95%
250mg
 $1220 2024-06-07
eNovation Chemicals LLC
D767197-1g
4-Bromo-6-methoxyisoindolin-1-one
 808127-75-5 95%
1g
 $2445 2024-06-07
A2B Chem LLC
AC57325-100mg
4-Bromo-6-methoxyisoindolin-1-one
 808127-75-5 95%
100mg
 $521.00 2024-04-19
A2B Chem LLC
AC57325-1g
4-Bromo-6-methoxyisoindolin-1-one
 808127-75-5 95%
1g
 $1952.00 2024-04-19
1PlusChem
1P005J65-250mg
4-Bromo-6-methoxyisoindolin-1-one
 808127-75-5 95%
250mg
 $1016.00 2024-04-21
eNovation Chemicals LLC
D767197-500mg
4-Bromo-6-methoxyisoindolin-1-one
 808127-75-5 95%
500mg
 $2490 2025-02-24
eNovation Chemicals LLC
D767197-100mg
4-Bromo-6-methoxyisoindolin-1-one
 808127-75-5 95%
100mg
 $930 2025-02-20
Chemenu
CM148094-1g
4-Bromo-6-methoxyisoindolin-1-one
 808127-75-5 95%
1g
 $1892 2024-07-23
TRC
B993813-25mg
4-Bromo-6-methoxyisoindolin-1-one
 808127-75-5
25mg
 $ 230.00 2022-06-06

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Amadis Chemical Company Limited
(CAS:808127-75-5)4-Bromo-6-methoxyisoindolin-1-one
A864647
Purity:99%
Quantity:250mg
Price ($):479.0